(2Z)-2-amino-3-[(E)-{[4-(methylsulfanyl)phenyl]methylidene}amino]but-2-enedinitrile

• IUPAC Name: (Z)-2-amino-3-[(4-methylsulfanylphenyl)methylideneamino]but-2-enedinitrile
• InChI: InChI=1S/C12H10N4S/c1-17-10-4-2-9(3-5-10)8-16-12(7-14)11(15)6-13/h2-5,8H,15H2,1H3/b12-11-,16-8?
• InChI Key: XKJSGGYMECUZTM-UALXHEDLSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=NC(=C(C#N)N)C#N
• Isomeric SMILES: CSC1=CC=C(C=C1)C=N/C(=C(/C#N)\N)/C#N
• Molecular Formula: C12H10N4S
• Molecular Weight: 242.30 g/mol

Description

The compound “(2Z)-2-amino-3-[(E)-{[4-(methylsulfanyl)phenyl]methylidene}amino]but-2-enedinitrile” is an organic compound containing an alkene (C=C) group, an amino (NH2) group, a methylsulfanyl (CH3-S-) group, and a nitrile (C≡N) group.

Synthesis Analysis

The synthesis of such a compound would likely involve reactions that introduce the various functional groups. For example, the amino group might be introduced through a nucleophilic substitution reaction, and the nitrile group might be formed through a dehydration reaction.

Molecular Structure Analysis

The E-Z system for naming alkenes could be used to describe the geometry around the double bond in this compound. The Cahn-Ingold-Prelog (CIP) rules would be used to assign priorities to the groups attached to the double bond.

Chemical Reactions Analysis

Reactions involving this compound would likely depend on its functional groups. For example, the alkene could undergo addition reactions, the amino group could participate in acid-base reactions, and the nitrile group could undergo hydrolysis to form a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of polar groups like the amino and nitrile groups could make it more soluble in polar solvents.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

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Nonlinear Optical (NLO) Materials

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